2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide
• InChI: InChI=1S/C9H9Cl2NO2/c1-14-6-2-3-7(11)8(4-6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: XDDPFQCRSPFQNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)NC(=O)CCl
• Molecular Formula: C9H9Cl2NO2
• Molecular Weight: 234.08 g/mol

Description

2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical name, 2-chloro-5-methoxy-N-(2-chlorophenyl)acetamide, and has the molecular formula C9H9Cl2NO2.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, this compound can reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in preclinical studies. It has also been investigated for its potential use as a precursor for the synthesis of novel bioactive compounds. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity. Therefore, caution should be exercised when handling this compound in the lab.

Future Directions

There are several future directions for the research on 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide. One potential direction is to investigate its potential use as a precursor for the synthesis of novel bioactive compounds. Another direction is to further study its mechanism of action and its potential applications in the treatment of inflammation, pain, and fever. Additionally, further studies are needed to fully understand its biochemical and physiological effects and its potential toxicity.

Synthesis Methods

The synthesis of 2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide involves the reaction of 2-chloro-5-methoxyaniline with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain a white crystalline solid.

Scientific Research Applications

2-chloro-N-(2-chloro-5-methoxyphenyl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and material science. This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities in preclinical studies. It has also been investigated for its potential use as a precursor for the synthesis of novel bioactive compounds.